N-(2-Ethoxyethyl)-4-methoxy-2-methylthiophen-3-amine

• CAS No.: 87685-18-5
• Molecular Formula: C10H17NO2S
• Molecular Weight: 215.31 g/mol
• IUPAC Name: N-(2-ethoxyethyl)-4-methoxy-2-methylthiophen-3-amine
• InChI: InChI=1S/C10H17NO2S/c1-4-13-6-5-11-10-8(2)14-7-9(10)12-3/h7,11H,4-6H2,1-3H3
• InChI Key: COUICBUACPVDIL-UHFFFAOYSA-N
• Canonical SMILES: CCOCCNC1=C(SC=C1OC)C

Description

N-(2-Ethoxyethyl)-4-methoxy-2-methylthiophen-3-amine is a useful research compound. Its molecular formula is C10H17NO2S and its molecular weight is 215.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 70 ml (0.245 mol) of sodium bis(2-methoxyethoxy)aluminium hydride (70% solution in toluene) and 30 ml of dry toluene is added dropwise with stirring a solution of 9.4 g (0.041 mol) of N-(4-methoxy-2-methyl-thien-3-yl)-ethoxyacetamide in 125 ml of dry toluene. After the exothermic reaction has subsided, stirring is continued for a further 90 minutes and the reaction solution then cautiously added in small portions at -10° to 100 ml of 20% KOH solution.